Cas no 74796-71-7 (Pyridine, 2,3,5-triphenyl-)

• Product Name: Pyridine, 2,3,5-triphenyl-
• CAS No: 74796-71-7
• MF: C₂₃H₁₇N
• MW: 307.387785673141
• CID: 4169337
• PubChem ID: 10781071
• Update Time: 2025-04-24

Pyridine, 2,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,3,5-triphenyl-
• 2,3,5-triiphenylpyridine
• 2,3,5-triphenylpyridine
• 74796-71-7

• Inchi： 1S/C23H17N/c1-4-10-18(11-5-1)21-16-22(19-12-6-2-7-13-19)23(24-17-21)20-14-8-3-9-15-20/h1-17H
• InChI Key： UPXUEBAVPGYKCC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(C2=CC=CC=C2)C=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 307.136099547Da
• Monoisotopic Mass: 307.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 12.9Ų

Additional information on Pyridine, 2,3,5-triphenyl-

Exploring the Properties and Applications of Pyridine, 2,3,5-triphenyl- (CAS No. 74796-71-7)

Pyridine, 2,3,5-triphenyl- (CAS No. 74796-71-7) is a specialized organic compound that has garnered significant attention in the fields of chemical research and industrial applications. This compound, characterized by its unique triphenyl-substituted pyridine structure, offers a range of interesting chemical properties that make it valuable for various scientific and commercial purposes. In this comprehensive guide, we delve into the molecular characteristics, synthesis methods, applications, and market trends related to this fascinating compound.

The molecular structure of 2,3,5-triphenylpyridine features a pyridine ring substituted with phenyl groups at the 2, 3, and 5 positions. This arrangement contributes to its distinct electronic and steric properties, which are currently being explored in materials science and pharmaceutical research. Recent studies have focused on how the triphenyl substitution pattern influences the compound's photophysical behavior, making it potentially useful in organic light-emitting diodes (OLEDs) and other optoelectronic applications.

From a synthetic chemistry perspective, Pyridine, 2,3,5-triphenyl- can be prepared through several routes, including transition-metal catalyzed coupling reactions and multi-component condensation methods. Researchers are particularly interested in developing more sustainable synthesis approaches for this compound, aligning with the growing demand for green chemistry solutions in the chemical industry. The compound's stability under various conditions makes it an attractive building block for more complex molecular architectures.

In the pharmaceutical sector, derivatives of triphenyl-substituted pyridines are being investigated for their potential biological activities. While 2,3,5-triphenylpyridine itself may not be biologically active, its structural framework serves as an important scaffold for drug discovery programs targeting various therapeutic areas. The compound's ability to participate in π-π stacking interactions makes it particularly interesting for designing molecules that can interact with biological targets.

The materials science applications of Pyridine, 2,3,5-triphenyl- are particularly noteworthy in current research. Its rigid, planar structure and extended π-conjugation system make it suitable for use in organic electronic devices. Scientists are exploring its potential as a component in organic semiconductors, where its electron-accepting pyridine core combined with the electron-donating phenyl groups could lead to interesting charge transport properties.

From a commercial availability standpoint, 2,3,5-triphenylpyridine is typically supplied by specialty chemical manufacturers as a high-purity material for research purposes. The global market for such functionalized pyridine derivatives has been growing steadily, driven by increasing demand from both academic institutions and industrial research laboratories. Pricing and availability can vary depending on purity requirements and order quantities.

Recent advancements in analytical techniques have enabled more detailed characterization of Pyridine, 2,3,5-triphenyl- and its derivatives. Modern spectroscopic methods, including advanced NMR and mass spectrometry, provide researchers with precise structural information. Computational chemistry approaches are also being employed to predict and understand the compound's properties, facilitating its rational design for specific applications.

Safety considerations for handling 2,3,5-triphenylpyridine are similar to those for many organic compounds of its class. Standard laboratory precautions should be observed, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, proper handling procedures should always be followed when working with any chemical substance.

The future research directions for triphenyl-substituted pyridine compounds appear promising. Current investigations are exploring their potential in catalysis, where the steric and electronic properties of the 2,3,5-triphenylpyridine framework could influence reaction outcomes. Additionally, there is growing interest in incorporating such structures into metal-organic frameworks (MOFs) and other advanced materials.

For researchers and industry professionals seeking more information about Pyridine, 2,3,5-triphenyl-, numerous scientific publications and patents are available that detail its synthesis, properties, and applications. The compound continues to be an area of active investigation, with new discoveries regularly expanding our understanding of its potential uses in various technological fields.

In conclusion, 2,3,5-triphenylpyridine (CAS No. 74796-71-7) represents an interesting example of how subtle modifications to a basic heterocyclic framework can lead to compounds with diverse and valuable properties. Its ongoing study contributes to advancements in multiple scientific disciplines, from fundamental chemistry to applied materials science, demonstrating the continuing importance of functionalized pyridine derivatives in modern chemical research and development.